Cas no 1480863-50-0 ((3-Methyl-1,2,4-thiadiazol-5-yl)methanamine)

• Product Name: (3-Methyl-1,2,4-thiadiazol-5-yl)methanamine
• CAS No: 1480863-50-0
• MF: C₄H₇N₃S
• MW: 129.183478593826
• CID: 5774519
• PubChem ID: 82418720
• Update Time: 2023-12-26

(3-Methyl-1,2,4-thiadiazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL19832507
• EN300-7323816
• 1480863-50-0
• (3-Methyl-1,2,4-thiadiazol-5-yl)methanamine
• 1,2,4-Thiadiazole-5-methanamine, 3-methyl-

• Inchi： 1S/C4H7N3S/c1-3-6-4(2-5)8-7-3/h2,5H2,1H3
• InChI Key： WWLJEQMMSNRLLU-UHFFFAOYSA-N
• SMILES： S1C(CN)=NC(C)=N1

Computed Properties

• Exact Mass: 129.03606841g/mol
• Monoisotopic Mass: 129.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 77.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Density: 1.271±0.06 g/cm3(Predicted)
• Boiling Point: 255.6±42.0 °C(Predicted)
• pka: 6.65±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines